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Compound of Interest

Compound Name: Stannane, tributylethoxy-

CAS No.: 682-00-8

Cat. No.: B1602454 Get Quote

Part 1: Executive Safety Directives
CRITICAL ALERT: Tributylethoxystannane (CAS: 1067-53-4) and its hydrolysis products are

Marine Pollutants and severe endocrine disruptors. Under no circumstances should this

compound, its reaction byproducts, or rinsates enter the municipal water system.

The "Why" Behind the Protocol
Unlike standard organic reagents, Tributylethoxystannane does not "neutralize" into benign

salts upon contact with water.

Hydrolysis Hazard: Upon exposure to moisture, it hydrolyzes to release Tributyltin Oxide

(TBTO) or Tributyltin Hydroxide and ethanol.

Persistence: TBTO is highly lipophilic, bioaccumulative, and extremely toxic to aquatic life at

parts-per-trillion levels.

Operational Implication: "Quenching" this reagent with water does not render it safe for drain

disposal; it merely converts it into a regulated marine toxin.

Part 2: Chemical Profile & Hazard Identification[1][2]
[3]
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Property Data

Chemical Name
Tributylethoxystannane

(Tributyl(ethoxy)stannane)

CAS Number 1067-53-4

Molecular Formula C₁₄H₃₂OSn

Physical State Colorless to pale yellow liquid

Flash Point >110°C (Closed Cup)

Key Hazards (GHS)

H301: Toxic if swallowedH315/H319: Causes

skin/eye irritationH372: Causes damage to

organs (Thymus, CNS) through prolonged

exposureH410: Very toxic to aquatic life with

long-lasting effects

Reactivity Moisture sensitive; hydrolyzes rapidly.[1]

Part 3: Waste Segregation & Disposal Protocol
This protocol ensures compliance with EPA (RCRA) and local environmental standards. It relies

on a "Segregate and Incinerate" strategy.

Waste Stream Classification
Do not mix organotin waste with general organic solvent waste unless your facility's incinerator

profile explicitly permits it. High tin content can damage incinerator refractory linings; therefore,

a dedicated stream is often required.

Stream A: Bulk Liquid Waste (Pure reagent, reaction mother liquors).

Stream B: Solid Waste (Contaminated gloves, silica gel, paper towels, septa).

Stream C: Rinsate (The first solvent wash of glassware).

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA41725K2&productDescription=HXANE-16-BIS+TRI-N-BUTLAM+1L&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following decision tree outlines the logical flow for handling waste generated during

synthesis.

Waste Generation Source

Is the waste Liquid or Solid?

Solid Waste
(Gloves, Silica, Septa)

Liquid Waste
(Reagent, Solvents)

Segregate into
Dedicated 'Organotin' Stream

Container Selection:
HDPE or Glass (Double Bag Solids)

Labeling:
'Hazardous Waste - Organotin'

'Marine Pollutant'

Transfer to EHS for
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging organotin waste streams.

Step-by-Step Packaging
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Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid

metal containers if the waste is acidic, though neutral organotins are generally compatible

with metal.

Labeling: clearly mark the container with:

Full Chemical Name (No abbreviations like "TBT").

Hazard Checkbox: "Toxic" and "Environmental Hazard."

Specific Note: "Contains Organotin – Do Not Drain."

Storage: Store in a secondary containment tray to capture potential leaks. Keep away from

oxidizers (e.g., peroxides, bleach) to prevent uncontrolled exothermic degradation in the

waste container.

Part 4: Glassware Decontamination (The "Triple
Rinse" Method)
Standard dishwashing does not remove lipophilic organotins effectively and contaminates the

dishwasher. Follow this manual pre-cleaning procedure.

The Decontamination Logic
Organotins adhere strongly to glass.

Step 1 (Solubilization): Use a non-polar solvent (Hexane or Dichloromethane) to lift the

residue.

Step 2 (Oxidation - Optional but Recommended): A bleach soak converts residual organic tin

to inorganic tin species, which are less toxic and easier to remove, though this step is slow

for butyltins.

Step 3 (Surfactant Wash): Removes the final traces.

Decontamination Workflow
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Contaminated
Glassware

1. Solvent Rinse
(Hexane or DCM)

COLLECT RINSATE
as Hazardous WasteWaste

2. Bleach Soak (Optional)
(Overnight in fume hood)

3. Detergent Wash
(Alconox + Water)

Ready for
General Use
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Figure 2: The "Triple Rinse" protocol ensures no organotin residues enter the municipal sewer

system.

Detailed Cleaning Steps
Primary Rinse: Inside a fume hood, rinse the flask with a small volume of Hexane or

Dichloromethane (DCM).

Capture: Pour this rinse directly into the Liquid Organotin Waste container. Do not pour this

down the sink.

Secondary Soak (Oxidation):

Prepare a bath of 10% Sodium Hypochlorite (Bleach) or a base bath (KOH/Isopropanol).

Soak glassware for >12 hours. This helps degrade trace residues.[2]

Note: Dispose of the used bleach bath as hazardous waste if it develops a distinct organic

layer or odor; otherwise, consult local EHS regarding the "de-minimis" limit for the bleach

solution.

Final Wash: Wash with laboratory detergent (e.g., Alconox) and water.

Part 5: Emergency Spill Response
In the event of a spill outside the fume hood:

Evacuate & Ventilate: Organotins have low vapor pressure but can be irritating.

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.
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Containment: Do not use water. Use an inert absorbent (vermiculite, sand, or spill pads).

Cleanup:

Scoop absorbed material into a wide-mouth jar.

Wipe the surface with a solvent-dampened towel (Hexane/DCM).

Place all cleanup materials (absorbent, towels, gloves) into the Solid Organotin Waste

container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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